Cas no 134821-21-9 (3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione)

• Product Name: 3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione
• CAS No: 134821-21-9
• MF: C₁₁H₁₁NOS₂
• MW: 237.341140031815
• MDL: MFCD03545921
• CID: 1243356
• PubChem ID: 783805
• Update Time: 2025-04-20

3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione, 3-(4-methylbenzoyl)-
• 3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione
• (4-methylphenyl)-(2-sulfanylidene-1,3-thiazolidin-3-yl)methanone
• HMS1614D21
• SMR000285663
• CCG-113598
• HMS2649P12
• MLS000692953
• 134821-21-9
• (2-Thioxothiazolidin-3-yl)(p-tolyl)methanone
• EU-0047097
• CHEMBL1542344
• STL466213
• (4-methylphenyl)(2-thioxo-1,3-thiazolidin-3-yl)methanone
• p-tolyl-(2-thioxothiazolidin-3-yl)methanone
• (2-Thioxo-thiazolidin-3-yl)-p-tolyl-methanone
• AKOS000530352
• EN300-302628
• NS-03248
• CS-0355916
• SCHEMBL10047911

• MDL： MFCD03545921
• Inchi： 1S/C11H11NOS2/c1-8-2-4-9(5-3-8)10(13)12-6-7-15-11(12)14/h2-5H,6-7H2,1H3
• InChI Key： KXWQVHWLUHGXAV-UHFFFAOYSA-N
• SMILES： S1C(N(C(C2C=CC(C)=CC=2)=O)CC1)=S

Computed Properties

• Exact Mass: 237.02833
• Monoisotopic Mass: 237.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives